Cas no 2137792-71-1 (2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• CAS No: 2137792-71-1
• MF: C₁₂H₁₁ClFNS
• MW: 255.738844156265
• CID: 6452225
• PubChem ID: 165458829
• Update Time: 2025-06-07

2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-741275
• 2-(4-chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• 2137792-71-1
• 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C12H11ClFNS/c1-7(2)11-6-16-12(15-11)8-3-4-9(13)10(14)5-8/h3-7H,1-2H3
• InChI Key： NWWQYHKVOQWKTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1=NC(=CS1)C(C)C

Computed Properties

• Exact Mass: 255.0284764g/mol
• Monoisotopic Mass: 255.0284764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole

Introduction to 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 2137792-71-1)

2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2137792-71-1, belongs to the thiazole class of molecules, which are well-documented for their role in various pharmacological applications. The presence of both chloro and fluoro substituents on the aromatic ring, along with an alkoxy group at the 4-position of the thiazole core, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The structural framework of 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole incorporates several key functional groups that contribute to its reactivity and potential interactions with biological targets. The chloro and fluoro atoms are known to enhance metabolic stability and binding affinity, while the propan-2-yl group introduces a flexible alkyl chain that can influence solubility and pharmacokinetic properties. These features make it an intriguing subject for drug discovery efforts aimed at identifying novel therapeutic agents.

In recent years, there has been a growing interest in thiazole derivatives as scaffolds for developing new drugs. Thiazole-based compounds have demonstrated efficacy in treating a wide range of diseases, including infectious disorders, inflammation, and cancer. The specific arrangement of substituents in 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole aligns with the structural motifs observed in many bioactive molecules, suggesting that it may possess similar pharmacological properties.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The thiazole ring itself is a well-known pharmacophore that can engage with enzymes and receptors due to its ability to form hydrogen bonds and participate in π-stacking interactions. Additionally, the electron-withdrawing nature of the chloro and fluoro substituents can modulate the electronic properties of the aromatic system, influencing how the molecule binds to its target.

Recent studies have highlighted the importance of optimizing substitution patterns in thiazole derivatives to enhance their biological activity. For instance, research has shown that incorporating halogen atoms at specific positions can improve binding affinity to protein targets. The structure of 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole exemplifies this principle, as the chloro and fluoro groups are strategically positioned to maximize interactions with potential biological receptors.

The alkoxy group at the 4-position of the thiazole ring is another critical feature that contributes to the compound's pharmacological potential. This group can serve as a hinge region, allowing for conformational flexibility that may enhance binding efficacy. Furthermore, alkoxy-substituted thiazoles have been reported to exhibit favorable pharmacokinetic profiles, making them attractive candidates for further development.

From a synthetic perspective, 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole represents an interesting challenge due to its complex structural features. The synthesis involves multiple steps, including functional group transformations and regioselective substitutions. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired molecular framework efficiently.

The compound's potential biological activity has not gone unnoticed by researchers in academia and industry. Several groups have begun exploring its properties as a lead compound for drug discovery programs. Initial studies have focused on evaluating its interactions with enzymes and receptors relevant to human health. These investigations are crucial for understanding how 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole might function within biological systems and whether it can be developed into a viable therapeutic agent.

In conclusion, 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 2137792-71-1) is a structurally intriguing compound with significant pharmaceutical promise. Its unique combination of functional groups and substitution patterns makes it an attractive candidate for further research aimed at developing new drugs. As our understanding of molecular interactions continues to evolve, 2-(4-Chloro-3-fluorophenyl)-4-(propan-2-yl)-1,3-thiazole may play a crucial role in advancing therapeutic strategies across various medical disciplines.